Cas no 6827-26-5 (Oxaziridine)
Oxaziridine structure
Product name:Oxaziridine
Oxaziridine Chemical and Physical Properties
Names and Identifiers
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- Oxaziridine
- Q2377382
- DTXSID90578561
- SJGALSBBFTYSBA-UHFFFAOYSA-N
- AKOS022177820
- 6827-26-5
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- Inchi： InChI=1S/CH3NO/c1-2-3-1/h2H,1H2
- InChI Key： SJGALSBBFTYSBA-UHFFFAOYSA-N
- SMILES： C1NO1
Computed Properties
- Exact Mass: 45.02149
- Monoisotopic Mass: 45.021463719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 14.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- PSA: 34.47
Oxaziridine Related Literature
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1. Rearrangement reactions of oxaziridines to nitrones. X-Ray crystal and molecular structure of N-t-butyl-α(o-hydroxyphenyl)nitroneDorthe Christensen,Karl Anker J?rgensen,Rita G. Hazell J. Chem. Soc. Perkin Trans. 1 1990 2391
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Ashley M. Adams,J. Du Bois Chem. Sci. 2014 5 656
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3. Stereochemical and mechanistic aspects of the base-catalysed decomposition of N-alkyloxaziridines to form NH ketiminesDerek R. Boyd,Kenneth M. McCombe,Narain D. Sharma J. Chem. Soc. Perkin Trans. 1 1986 867
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4. Intramolecular epoxidation in unsaturated ketones and oxaziridinesAlan Armstrong,Alistair G. Draffan J. Chem. Soc. Perkin Trans. 1 2001 2861
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Yuki Naganawa,Tomotaka Aoyama,Hisao Nishiyama Org. Biomol. Chem. 2015 13 11499
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